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Compound of Interest |

2-(3-aminophenoxy)-N-
Compound Name:

ethylacetamide
CAS No.: 926221-29-6

Cat. No.: B3306126

Get Quote

\ J

CAS Number: 926221-29-6 Molecular Formula: CioH14N202 Molecular Weight: 194.23 g/mol
Synonyms: N-ethyl-2-(3-aminophenoxy)acetamide[1]

Introduction: The Scientist’s Perspective

Welcome to the technical support hub for 2-(3-aminophenoxy)-N-ethylacetamide. As a
Senior Application Scientist, | understand that the integrity of your chemical building blocks is
the silent variable in your experimental success.

This compound features two distinct functional groups that dictate its handling: a primary
aromatic amine (aniline) and an N-ethylacetamide moiety linked by an ether.[1] The aniline
group is the "Achilles' heel" regarding stability—it is electron-rich and prone to oxidation, which
manifests as discoloration (browning). The amide group contributes to its polarity and
hydrogen-bonding potential but is generally robust.

This guide moves beyond generic safety sheets to provide actionable, field-proven protocols
for maintaining the purity of this reagent in a research setting.
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Part 1: Receiving & Inspection Protocol

"The First 15 Minutes Matter." Upon receipt, do not simply toss the vial into the fridge. The
initial state of the material dictates your baseline.
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Figure 1: Decision logic for initial receipt and inspection to prevent baseline drift.

Critical Inspection Points

o Physical State: Typically a solid powder or crystalline mass. If it appears as a viscous, dark
oil, it may be significantly impure or degraded.

o Color: High-purity material ranges from white to pale beige.

o Warning Sign: A deep brown or black color indicates extensive oxidation of the aniline
nitrogen (formation of azo/nitroso species).

o Hygroscopicity: Amides can be hygroscopic. If the solid looks "wet" or clumpy, it has likely
absorbed atmospheric moisture, which complicates accurate weighing.

Part 2: Storage Guidelines (The "Golden Rules")

To maximize shelf life, you must inhibit the two primary degradation pathways: Oxidation (Air)
and Photolysis (Light).
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Parameter Recommendation Scientific Rationale

Low temperature kinetically
-20°C (Preferred) 2-8°C ] o
Temperature slows the radical oxidation of
(Acceptable short-term) ]
the amine group.

CRITICAL. Oxygen is the

enemy of anilines. Always
Atmosphere Inert Gas (Argon/Nz) )

purge the vial headspace

before resealing.

Prevents UV-induced radical
Container Amber Glass Vial formation which accelerates

degradation.

The amide bond can hydrolyze
o ) ) over long periods if moisture is
Dessication Store with Dessicant o
present; hygroscopicity alters

mass.

Part 3: Solubilization & Experimental Handling

Solvent Compatibility Table

Solvent Solubility Rating Application Notes
Ideal for biological stock
DMSO Excellent (>50 mM) )
solutions. Freeze/thaw stable.
Suitable for chemical synthesis
Ethanol Good intermediates. Avoid for long-
term storage (evaporation).
Poor solubility at neutral pH.
Soluble in dilute acid
Water Low / pH Dependent ) ) )
(protonation of amine), but this
risks hydrolysis.
Alternative to DMSO, but
DMF Excellent

harder to remove.
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Preparation of Stock Solutions

» Weighing: Allow the vial to equilibrate to room temperature before opening. This prevents
water condensation on the cold solid (hygroscopic shock).

» Dissolution: If the solid is stubborn, use an ultrasonic bath (sonication) for 30—60 seconds.
Moderate warming (up to 37°C) is acceptable; avoid boiling.

o Stock Storage: Do not store diluted aqueous working solutions. Store stocks in 100% DMSO
at -20°C or -80°C.

Part 4: Troubleshooting & FAQs
Q1: My compound turned pink/brown in solution after 2 days. Is it ruined?
o Diagnosis: This is classic aniline oxidation.

o Impact: If the color is faint pink, the chemical purity is likely still >98% and usable for most
non-sensitive applications. If it is dark brown, the concentration of the active compound has
dropped, and oxidation byproducts may interfere with biological assays.

e Prevention: Always use degassed solvents and store under argon.

Q2: | see a precipitate when diluting my DMSO stock into cell culture media.
e Cause: "Crashing out." The compound is hydrophobic.

e Solution:

o Ensure your final DMSO concentration is <0.5% (to avoid toxicity) but high enough to keep
the compound soluble.

[¢]

Add the DMSO stock slowly to the vortexing media, not the other way around.

[¢]

If precipitation persists, the concentration is above the solubility limit in aqueous buffer
(likely ~10-100 uM max).

Q3: Can | autoclave this compound?
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e Answer:NO.

e Reason: The amide bond is susceptible to hydrolysis under high heat and pressure (121°C).
The aniline group may also degrade. Sterilize by filtration (0.22 um PTFE filter) instead.

Q4: The SDS says "Irritant." What are the specific risks?
o Safety: Treat as a sensitizer. Anilines can penetrate skin and cause contact dermatitis.

o PPE: Nitrile gloves are sufficient. If handling powder, use a fume hood to avoid inhalation,
which can cause respiratory irritation (H335).[1]

Part 5: Biological & Chemical Context
Significance of the Structure

The 3-aminophenoxy linker is a privileged scaffold in medicinal chemistry, often serving as a
"hinge" binder in kinase inhibitors or a spacer in PROTACs. The N-ethylacetamide tail provides
a hydrogen bond donor/acceptor motif that modulates solubility and permeability without
adding excessive lipophilicity.
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Figure 2: Primary degradation pathways. Note that oxidation is the most common storage
failure mode.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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